3-({[1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}methyl)-4-methoxybenzaldehyde

• IUPAC Name: 3-[[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylmethyl]-4-methoxybenzaldehyde
• InChI: InChI=1S/C24H23FN4O3S/c1-4-29-22-21(15(2)27-29)26-24(28(23(22)31)12-16-5-8-19(25)9-6-16)33-14-18-11-17(13-30)7-10-20(18)32-3/h5-11,13H,4,12,14H2,1-3H3
• InChI Key: IEVYKZSVMJUABR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)F)SCC4=C(C=CC(=C4)C=O)OC
• Molecular Formula: C24H23FN4O3S
• Molecular Weight: 466.5 g/mol

Description

3-({[1-ethyl-6-(4-fluorobenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}methyl)-4-methoxybenzaldehyde is a useful research compound. Its molecular formula is C24H23FN4O3S and its molecular weight is 466.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound's derivatives are used in the regioselective synthesis of complex molecules like 8,8'-methylene-bis-4-oxo-dihydrochromeno[4,3-c]pyrazoles, highlighting its utility in organic synthesis (Reddy & Nagaraj, 2008).
• Research on pyrazolo[4,3-d]-pyrimidine derivatives, a category to which this compound belongs, shows potential antimicrobial and anticancer properties, underscoring its significance in pharmaceutical research (Hafez, El-Gazzar, & Al-Hussain, 2016).

Medicinal Chemistry Applications

• Some derivatives of this compound are being explored for their anticancer properties, which could be crucial in developing new cancer treatments (Rahmouni et al., 2016).
• The compound's structure allows for the synthesis of various derivatives that exhibit diverse biological activities, suggesting its versatility in drug development (Altalbawy, 2013).

Organic Chemistry and Catalysis

• Its use in solid-phase synthetic methods for producing compound libraries indicates its role in facilitating high-throughput chemical synthesis, which is crucial in drug discovery (Heo & Jeon, 2017).